Cas no 1806603-48-4 (Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate)

• Product Name: Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate
• CAS No: 1806603-48-4
• MF: C₁₃H₁₅BrO₃S
• MW: 331.225402116776
• CID: 4958062
• Update Time: 2025-10-29

Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate

• Inchi： 1S/C13H15BrO3S/c1-4-17-13(16)10-7-9(12(15)8(2)14)5-6-11(10)18-3/h5-8H,4H2,1-3H3
• InChI Key： NZLUIHHOZUCVLF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C(=O)OCC)C=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.5
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate

Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate: A Comprehensive Overview

Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate, with the CAS number 1806603-48-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with a methylthio group at the 2-position and a 2-bromopropanoyl group at the 5-position. The ethyl ester functionality further enhances its versatility in various chemical reactions and applications.

The synthesis of Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent esterification steps. The presence of the methylthio group introduces interesting electronic effects, making this compound a valuable substrate for further functionalization in drug discovery and material synthesis.

Recent studies have highlighted the potential of Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug design. The bromine atom in the propanoyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions that can lead to diverse chemical structures with therapeutic potential.

In addition to its pharmaceutical applications, Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. The methylthio group contributes to improved charge transport properties, while the ethyl ester functionality allows for easy integration into polymer matrices.

From an environmental perspective, Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate has been studied for its biodegradation characteristics. Research indicates that under specific microbial conditions, this compound can undergo enzymatic cleavage, leading to the formation of less complex organic molecules. This understanding is crucial for assessing its environmental impact and developing sustainable synthetic routes.

Furthermore, Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate has been utilized as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions makes it an ideal candidate for constructing self-assembled nanostructures with applications in drug delivery and catalysis.

In conclusion, Ethyl 5-(2-bromopropanoyl)-2-(methylthio)benzoate (CAS No: 1806603-48-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile functional groups, and promising applications in pharmaceuticals, materials science, and environmental chemistry underscore its importance as a valuable research tool and industrial material.